Cas no 110317-78-7 (1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester)

• Product Name: 1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester
• CAS No: 110317-78-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 1192411
• Update Time: 2024-08-02

1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester
• 2-Hydroxy-4-methyl-1,5-cyclohexadien-1-carbonsaeure-ethylester

• Inchi： 1S/C10H14O3/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-5,7,11H,3,6H2,1-2H3
• InChI Key： JSTXWSKNTOSWGU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C=CC(C)CC=1O

Computed Properties

• Exact Mass: 182.09432

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 278.0±40.0 °C(Predicted)
• PSA: 46.53
• pka: 4.50±1.00(Predicted)